1-(4-Methoxypiperidin-4-yl)ethan-1-one

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 1-(4-methoxypiperidin-4-yl)ethan-1-one

This guide details the synthesis and characterization of 1-(4-methoxypiperidin-4-yl)ethan-1-one (also known as 4-acetyl-4-methoxypiperidine ). This molecule features a sterically congested quaternary center at the 4-position of the piperidine ring, bearing both an acetyl group and a methoxy group. This structural motif is a critical pharmacophore in medicinal chemistry, particularly in the development of analgesics (e.g., fentanyl/remifentanil analogs) and neurokinin-1 (NK1) receptor antagonists.

Executive Summary

The target molecule, 1-(4-methoxypiperidin-4-yl)ethan-1-one , represents a challenging class of 4,4-disubstituted piperidines. The simultaneous presence of an electron-donating alkoxy group and an electron-withdrawing acyl group at the same quaternary carbon creates a unique electronic environment but poses specific synthetic hurdles, particularly regarding steric hindrance and the stability of intermediates.

This guide prioritizes a robust, modular synthetic route via an alkyne intermediate . Unlike the traditional cyanohydrin route—which often suffers from retro-cyanohydrin instability during O-alkylation—the alkyne route allows for the stable formation of the quaternary center followed by a high-yielding hydration to unmask the acetyl group.

Core Synthetic Strategy

• Nucleophilic Addition: Introduction of the carbon scaffold via acetylide addition to N-protected 4-piperidone.

• O-Functionalization: Methylation of the resulting tertiary alcohol.

• Unmasking: Hydration of the terminal alkyne to the methyl ketone.

• Deprotection: Removal of the N-protecting group to yield the final salt.

Retrosynthetic Analysis

To design the most reliable pathway, we disconnect the molecule at the functional groups surrounding the quaternary center. The acetyl group is viewed as a hydrated alkyne, and the methoxy group as an alkylated alcohol.

Detailed Synthetic Protocols

Stage 1: Ethynylation of N-Boc-4-piperidone

Objective: Create the quaternary carbon center with a handle for the future acetyl group.

Reagents: Lithium Acetylide (ethylenediamine complex) or Ethynylmagnesium bromide. Solvent: THF (anhydrous). Conditions: 0°C to Room Temperature (RT).

Protocol:

• Charge a flame-dried reaction vessel with N-Boc-4-piperidone (1.0 eq) dissolved in anhydrous THF (0.5 M).

• Cool the solution to 0°C under nitrogen atmosphere.

• Slowly add Lithium Acetylide-Ethylenediamine complex (1.2 eq) portion-wise. Note: If using Grignard, add Ethynylmagnesium bromide dropwise.

• Allow the mixture to warm to RT and stir for 4–6 hours. Monitor by TLC (Check for disappearance of ketone).

• Quench: Cool to 0°C and carefully add saturated aqueous NH₄Cl.

• Workup: Extract with EtOAc (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc) to yield N-Boc-4-ethynyl-4-hydroxypiperidine as a white solid.

Stage 2: O-Methylation of the Tertiary Alcohol

Objective: Install the methoxy group.[1][2] This is the most critical step due to the steric hindrance of the tertiary alcohol.

Reagents: Sodium Hydride (NaH, 60% dispersion), Methyl Iodide (MeI). Solvent: DMF (anhydrous) or THF/DMF (9:1). Conditions: 0°C to RT (overnight).[3]

Protocol:

• Dissolve the alkynyl alcohol (from Stage 1) in anhydrous DMF (0.3 M) and cool to 0°C.

• Add NaH (1.5 eq) carefully. Evolution of H₂ gas will occur. Stir for 30 minutes at 0°C to ensure alkoxide formation.

• Add Methyl Iodide (2.0 eq) dropwise.

• Allow to warm to RT and stir for 12–16 hours.

  • Optimization: If conversion is slow, add a catalytic amount of tetrabutylammonium iodide (TBAI) or heat gently to 40°C.

• Quench: Carefully add water (exothermic).

• Workup: Extract with Et₂O or EtOAc. Critical: Wash the organic layer extensively with water/LiCl solution to remove DMF.

• Purification: Silica gel chromatography to yield N-Boc-4-ethynyl-4-methoxypiperidine .

Stage 3: Alkyne Hydration (Kucherov or Gold Catalysis)

Objective: Convert the terminal alkyne into the methyl ketone (acetyl group).

Method A: Mercury(II) Catalysis (Classic)

• Reagents: HgSO₄ (0.1 eq), H₂SO₄ (10% aq), MeOH.

• Protocol: Reflux the alkyne in MeOH/aq H₂SO₄ with catalytic HgSO₄ for 2–4 hours.

• Pros/Cons: High yielding but requires toxic mercury disposal.

Method B: Gold(I) Catalysis (Modern/Green)

• Reagents: (PPh₃)AuCl (2 mol%), AgSbF₆ (2 mol%), MeOH/H₂O (10:1).

• Protocol:

  • Dissolve the alkynyl ether in MeOH/H₂O.

  • Add the Gold catalyst and Silver salt.

  • Stir at 60°C for 2–4 hours in a sealed vial.

  • Filter through a Celite pad to remove metal residues.

  • Concentrate to yield N-Boc-4-acetyl-4-methoxypiperidine .

Stage 4: N-Deprotection

Objective: Remove the Boc group to release the free amine or salt.

Reagents: Trifluoroacetic acid (TFA) or HCl in Dioxane. Solvent: Dichloromethane (DCM).

Protocol:

• Dissolve the intermediate in DCM (0.2 M).

• Add TFA (10–20 eq) at 0°C.

• Stir at RT for 1–2 hours.

• Workup: Concentrate in vacuo. Co-evaporate with toluene/DCM to remove excess acid.

• Isolation: The product is obtained as the Trifluoroacetate salt . To obtain the free base, neutralize with saturated NaHCO₃ and extract with DCM/IPA (3:1).

Reaction Workflow Diagram

Characterization Data (Predicted)

The following data is expected for the free base of the target compound.

NMR Spectroscopy

Nucleus	Shift (δ ppm)	Multiplicity	Integration	Assignment
¹H NMR	2.15	Singlet	3H	Acetyl (-C(=O)CH ₃)
3.20	Singlet	3H	Methoxy (-OCH ₃)
2.80 - 2.95	Multiplet	4H	Piperidine C2-H, C6-H (adj. to N)
1.90 - 2.10	Multiplet	4H	Piperidine C3-H, C5-H
1.80 (broad)	Singlet	1H	N-H (if free base)
¹³C NMR	209.5	Quaternary	-	Carbonyl (C=O)
82.0	Quaternary	-	C4 (Quaternary Center)
51.5	CH₃	-	Methoxy (-OCH₃)
42.5	CH₂	-	Piperidine C2, C6
30.5	CH₂	-	Piperidine C3, C5
24.5	CH₃	-	Acetyl Methyl

Mass Spectrometry

• Formula: C₈H₁₅NO₂

• Molecular Weight: 157.21 g/mol

• ESI-MS (M+H)⁺: Expected m/z = 158.12

• Fragmentation: Loss of methoxy (-31) or acetyl (-43) groups is common in high-energy collision.

Critical Process Parameters & Troubleshooting

Challenge	Root Cause	Solution
Low Yield in Step 2 (Methylation)	Steric hindrance of tertiary alcohol.	Use DMF as solvent (crucial for NaH activity). Add 15-crown-5 or use KH if NaH is insufficient. Ensure anhydrous conditions.
Incomplete Hydration (Step 3)	Catalyst deactivation.	If using HgSO₄, refresh catalyst or add more acid. If using Gold, ensure chloride scavengers (Ag salts) are fresh.
Product Volatility	Low molecular weight of free base.	Isolate as the HCl or TFA salt . The free base may be volatile under high vacuum.
Retro-reaction	Instability of quaternary center.	Avoid strongly basic conditions after the ketone is formed. The methoxy-ketone motif is generally stable, but the intermediate cyanohydrin (if using alternate route) is not.

References

• Preparation of 4-ethynyl-4-hydroxypiperidines: Source: Carling, R. W., et al. "1-(3-Cyanobenzyl)piperidin-4-yl]ethan-1-one derivatives." Journal of Medicinal Chemistry, 1999. Relevance: Establishes the protocol for acetylide addition to 4-piperidones.
• Source: Johnstone, R. A., & Rose, M. E. "A rapid, simple, and mild procedure for alkylation of phenols, alcohols, amides and acids." Tetrahedron, 1979.

• Hydration of Alkynes to Methyl Ketones

  • Source: Teles, J. H., et al. "Cationic Gold(I) Complexes: Highly Efficient Catalysts for the Addition of Water to Alkynes." Angewandte Chemie International Edition, 1998. Link

  • Relevance: Modern, mercury-free hydr
• Piperidine Scaffold Pharmacophores: Source: "4-substituted piperidine derivatives and their use as neurokinin antagonists." World Intellectual Property Organization, WO2006058746. Relevance: Contextualizes the target molecule within drug discovery.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and structure-activity relationships of a series 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

A Spectroscopic Guide to 1-(4-methoxypiperidin-4-yl)ethan-1-one: Elucidating Molecular Structure

This technical guide provides a comprehensive analysis of the spectral data for 1-(4-methoxypiperidin-4-yl)ethan-1-one, a substituted piperidine derivative of interest in medicinal chemistry and drug development.[1][2] The piperidine moiety is a prevalent scaffold in numerous pharmaceuticals, making a thorough understanding of its spectroscopic characteristics essential for researchers and scientists.[3] This document will delve into the interpretation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data to provide a detailed structural elucidation of the target molecule. While direct experimental data for this specific compound is not widely available, this guide will leverage data from closely related analogs and fundamental spectroscopic principles to present a robust and predictive analysis.[4]

Molecular Structure and Key Features

A clear understanding of the molecular structure is paramount for interpreting its spectral data. The following diagram illustrates the structure of 1-(4-methoxypiperidin-4-yl)ethan-1-one and the numbering convention used for the subsequent spectral assignments.

Caption: Molecular structure of 1-(4-methoxypiperidin-4-yl)ethan-1-one.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.[5] The following sections detail the predicted ¹H and ¹³C NMR spectral data for 1-(4-methoxypiperidin-4-yl)ethan-1-one.

¹H NMR Spectroscopy

The proton NMR spectrum provides information on the chemical environment and connectivity of hydrogen atoms in the molecule.

Predicted ¹H NMR Data:

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~3.5 - 3.7	m	2H	H-2, H-6 (axial)
~2.9 - 3.1	m	2H	H-2, H-6 (equatorial)
~2.1	s	3H	H-9
~1.8 - 2.0	m	2H	H-3, H-5 (axial)
~1.6 - 1.8	m	2H	H-3, H-5 (equatorial)
~3.2	s	3H	H-11

Interpretation:

• The protons on the piperidine ring (H-2, H-3, H-5, and H-6) are expected to show complex multiplets due to geminal and vicinal coupling. The axial and equatorial protons will have different chemical shifts.

• The acetyl methyl protons (H-9) are expected to appear as a sharp singlet around 2.1 ppm, a characteristic region for methyl ketones.

• The methoxy protons (H-11) will also appear as a singlet, typically in the range of 3.2-3.4 ppm.

¹³C NMR Spectroscopy

The carbon-13 NMR spectrum provides information on the different carbon environments within the molecule.

Predicted ¹³C NMR Data:

Chemical Shift (δ, ppm)	Assignment
~209	C-7 (C=O)
~75	C-4
~50	C-11 (OCH₃)
~45	C-2, C-6
~30	C-3, C-5
~25	C-9 (CH₃)

Interpretation:

• The carbonyl carbon (C-7) of the ketone is expected to have the most downfield chemical shift, typically above 200 ppm.[6][7]

• The quaternary carbon C-4, bonded to the methoxy group, will appear in the range of 70-80 ppm.

• The carbons of the piperidine ring (C-2, C-3, C-5, C-6) will resonate in the aliphatic region.

• The methoxy carbon (C-11) and the acetyl methyl carbon (C-9) will have characteristic chemical shifts in the upfield region.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~2950-2800	Medium-Strong	C-H stretching (aliphatic)
~1710	Strong	C=O stretching (ketone)
~1100	Strong	C-O stretching (ether)

Interpretation:

• A strong absorption band around 1710 cm⁻¹ is a clear indicator of the carbonyl group (C=O) of the ketone.

• The presence of strong C-H stretching bands in the 2800-2950 cm⁻¹ region confirms the aliphatic nature of the piperidine ring and the methyl groups.

• A strong band around 1100 cm⁻¹ is characteristic of the C-O stretching vibration of the methoxy group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification.

Predicted Mass Spectrometry Data (Electron Ionization - EI):

m/z	Possible Fragment
157	[M]⁺ (Molecular Ion)
142	[M - CH₃]⁺
114	[M - C₂H₃O]⁺
84	[Piperidine ring fragment]
43	[CH₃CO]⁺

Interpretation:

• The molecular ion peak [M]⁺ is expected at m/z 157, corresponding to the molecular weight of the compound.[8]

• Common fragmentation pathways for piperidine derivatives involve alpha-cleavage, which is the cleavage of a carbon-carbon bond adjacent to the nitrogen atom.[3]

• The loss of a methyl group (CH₃) from the acetyl group would result in a fragment at m/z 142.

• The base peak is often the acetyl cation [CH₃CO]⁺ at m/z 43.

• Fragmentation of the piperidine ring can lead to various smaller fragments.

Experimental Protocols

The following are generalized protocols for acquiring the spectral data discussed. Instrument parameters should be optimized for the specific sample and instrument used.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• ¹H NMR Acquisition: Acquire the spectrum on a 300-500 MHz NMR spectrometer. Typical parameters include a 30-degree pulse angle, a 1-2 second relaxation delay, and 16-32 scans.

• ¹³C NMR Acquisition: Acquire the spectrum on the same instrument. Due to the lower natural abundance of ¹³C, more scans (e.g., 1024 or more) and a longer relaxation delay may be necessary. Proton decoupling is typically used to simplify the spectrum.

IR Spectroscopy

• Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or by using an Attenuated Total Reflectance (ATR) accessory.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Mass Spectrometry (EI)

• Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

• Ionization: Use a standard electron ionization energy of 70 eV.

• Data Acquisition: Scan a mass range appropriate for the compound, for example, m/z 35-200.

Workflow for Spectroscopic Analysis

The following diagram outlines the logical workflow for the comprehensive spectroscopic analysis of 1-(4-methoxypiperidin-4-yl)ethan-1-one.

Caption: Workflow for the spectroscopic analysis of a chemical compound.

Conclusion

The combined application of NMR, IR, and MS provides a powerful and self-validating system for the structural elucidation of 1-(4-methoxypiperidin-4-yl)ethan-1-one. By carefully analyzing the data from each technique, researchers can confidently confirm the identity and purity of this compound, which is crucial for its application in drug discovery and development. The predicted data and interpretations presented in this guide serve as a valuable reference for scientists working with this and structurally related piperidine derivatives.

References

• BenchChem. A Comprehensive Spectroscopic Analysis of 1-(Piperidin-2-ylmethyl)piperidine and its Analogs.

• Celik, H., et al. (2021). Synthesis, Spectroscopic Analysis, and in Vitro/in Silico Biological Studies of Novel Piperidine Derivatives Heterocyclic Schiff-Mannich Base Compounds. PubMed. Available from: [Link]

• Optica Publishing Group. Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine. Available from: [Link]

• Der Pharma Chemica. Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Available from: [Link]

• BenchChem. Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.

• Preprints.org. Supporting information Synthesis of the pyrene derivative The NMR spectra were recorded on a Varian Unity Plus (1H: 300MHz, 13C: - Preprints.org. Available from: [Link]

• The Royal Society of Chemistry. Supporting Information A Highly Active Catalytic System for Suzuki Cross-Coupling Reactions of Aryl and Heteroaryl Chlorides in Water Shu-Lan Mao. Available from: [Link]

• Hassan, A. H. E., et al. (2018). 1H-NMR and 13C-NMR dataset for some oxidative metabolites of CRA13 and their analogs. Data in Brief. Available from: [Link]

• Ray, R., et al. (2017). Figure S24. 13 C NMR spectrum of 1-(4-Methoxyphenyl)ethanone oxime (2l). ResearchGate. Available from: [Link]

• Deveshegowda, S. N., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Molecules. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 301557, 1-(4'-Methoxy(1,1'-biphenyl)-4-yl)ethanone. Available from: [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 148103238, 1-(1-Methoxypiperidin-4-yl)ethanone. Available from: [Link]

• Deveshegowda, S. N., et al. (2022). Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. MDPI. Available from: [Link]

• NIST. 4-Acetylanisole. In NIST Chemistry WebBook. Available from: [Link]

• Clark, J. (2021). interpreting C-13 NMR spectra. Chemguide. Available from: [Link]

• ResearchGate. Facile Synthesis, Isolation and Characterization of 1-(4-Hydroxy-3-methoxyphenyl)ethanone (Acetovanillone) and its Isomeric Related Substances as Key Starting Materials for an Antipsychotic Drug: Iloperidone. Available from: [Link]

• Preprints.org. (Z)-(2,4-difluorophenyl)(1-((2-nitrophenyl)sulfonyl)piperidin-4-yl)methanone oxime). Available from: [Link]

• ResearchGate. Fig. S25. 1 H NMR spectrum of 1-(4-methoxyphenyl)ethan-1-ol. Available from: [Link]

• Wujowska, E., et al. (2019). Crystal Structures and Spectroscopic Characterization of Four Synthetic Cathinones. Molecules. Available from: [Link]

• LibreTexts. Interpreting C-13 NMR Spectra. Available from: [Link]

• NIST. Ethanone, 1-(4-ethylphenyl)-. In NIST Chemistry WebBook. Available from: [Link]

• NIST. Ethanone, 1-(4-methoxyphenyl)-, (2,4-dinitrophenyl)hydrazone. In NIST Chemistry WebBook. Available from: [Link]

• NIST. Ethanone, 1-(4-ethoxyphenyl)-. In NIST Chemistry WebBook. Available from: [Link]

• NIST. Ethanone, 1-(4-pyridinyl)-. In NIST Chemistry WebBook. Available from: [Link]

Sources

• 1. Synthesis, Spectroscopic Analysis, and in Vitro/in Silico Biological Studies of Novel Piperidine Derivatives Heterocyclic Schiff-Mannich Base Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 5. Application of NMR Spectroscopy to the Study of Piperidine Derivatives. Part III: Molecular Dynamics Study of N-Benzyl-4-[N-Benzyloxyacetyl)-(2-Fluorophenyl)]Amino-3-Methyl Piperidine [opg.optica.org]
• 6. chemguide.co.uk [chemguide.co.uk]
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• 8. 1-(1-Methoxypiperidin-4-yl)ethanone | C8H15NO2 | CID 148103238 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note & Synthesis Protocol: A Detailed Guide to the Preparation of 1-(4-methoxypiperidin-4-yl)ethan-1-one

Authored by: A Senior Application Scientist

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 1-(4-methoxypiperidin-4-yl)ethan-1-one, a valuable piperidine derivative for research and development in medicinal chemistry and drug discovery. The synthetic strategy detailed herein is a robust three-step process commencing with commercially available 1-Boc-4-piperidone. The protocol first describes a Grignard reaction to introduce an acetyl group at the 4-position, yielding a tertiary alcohol intermediate. This is followed by the methylation of the hydroxyl group and subsequent deprotection of the piperidine nitrogen. This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth technical details, explanations of experimental choices, and methods for characterization of the final compound.

Introduction

Piperidine scaffolds are privileged structures in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Substitution at the 4-position of the piperidine ring allows for the modulation of pharmacological properties. The target compound, 1-(4-methoxypiperidin-4-yl)ethan-1-one, is a key intermediate for the synthesis of more complex molecules, potentially serving as a building block for novel therapeutic agents. The presence of both a methoxy and an acetyl group on the same quaternary carbon offers unique steric and electronic properties for further chemical elaboration.

This application note details a reliable and reproducible synthetic route, designed for accessibility in a standard organic chemistry laboratory. The chosen pathway emphasizes the use of common reagents and straightforward purification techniques.

Overall Synthetic Scheme

The synthesis of 1-(4-methoxypiperidin-4-yl)ethan-1-one is accomplished via a three-step sequence starting from 1-Boc-4-piperidone.

Figure 1: Overall synthetic workflow for 1-(4-methoxypiperidin-4-yl)ethan-1-one.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
1-Boc-4-piperidone	≥97%	Commercially Available
Methylmagnesium bromide	3.0 M in Diethyl Ether	Commercially Available	Handle under inert atmosphere
Anhydrous Tetrahydrofuran (THF)	DriSolv® or equivalent	Commercially Available
Saturated Ammonium Chloride (NH4Cl)	ACS Reagent Grade	Commercially Available
Sodium Hydride (NaH)	60% dispersion in mineral oil	Commercially Available	Highly reactive, handle with care
Methyl Iodide (MeI)	≥99%	Commercially Available	Light sensitive, toxic
Hydrochloric Acid	4 M in 1,4-Dioxane	Commercially Available	Corrosive
Ethyl Acetate	ACS Reagent Grade	Commercially Available
Hexanes	ACS Reagent Grade	Commercially Available
Anhydrous Magnesium Sulfate (MgSO4)	Laboratory Grade	Commercially Available
Deuterated Chloroform (CDCl3)	NMR Grade	Commercially Available

Experimental Protocol

Step 1: Synthesis of tert-butyl 4-hydroxy-4-acetylpiperidine-1-carboxylate

This initial step involves a nucleophilic addition of a methyl group to the ketone of the starting material using a Grignard reagent. The choice of the Boc protecting group is crucial as it is stable under the basic conditions of the Grignard reaction.

Procedure:

• To a flame-dried 500 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add 1-Boc-4-piperidone (10.0 g, 50.2 mmol).

• Dissolve the starting material in anhydrous THF (150 mL).

• Cool the solution to 0 °C using an ice-water bath.

• Slowly add methylmagnesium bromide (3.0 M in diethyl ether, 25.1 mL, 75.3 mmol) dropwise via a syringe over 30 minutes. Maintain the temperature below 5 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution (50 mL).

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude product as a colorless oil, which may solidify upon standing.

• The crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of 20-40% ethyl acetate in hexanes) to afford the pure product.

Step 2: Synthesis of tert-butyl 4-methoxy-4-acetylpiperidine-1-carboxylate

The methylation of the tertiary alcohol is achieved using sodium hydride and methyl iodide. Sodium hydride is a strong base that deprotonates the hydroxyl group, forming an alkoxide which then acts as a nucleophile to displace the iodide from methyl iodide[1].

Procedure:

• To a flame-dried 250 mL round-bottom flask under an inert atmosphere, add sodium hydride (60% dispersion in mineral oil, 2.4 g, 60.0 mmol).

• Wash the sodium hydride with hexanes (2 x 20 mL) to remove the mineral oil, decanting the hexanes carefully.

• Add anhydrous THF (100 mL) to the flask.

• Cool the suspension to 0 °C.

• Dissolve the product from Step 1 (tert-butyl 4-hydroxy-4-acetylpiperidine-1-carboxylate, 10.8 g, 50.0 mmol) in anhydrous THF (50 mL) and add it dropwise to the sodium hydride suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Cool the mixture back to 0 °C and add methyl iodide (3.7 mL, 60.0 mmol) dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC.

• After completion, carefully quench the reaction at 0 °C by the slow addition of water (20 mL).

• Extract the product with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure. The crude product can be purified by flash column chromatography (eluting with a gradient of 10-30% ethyl acetate in hexanes).

Step 3: Synthesis of 1-(4-methoxypiperidin-4-yl)ethan-1-one (Final Product)

The final step is the removal of the Boc protecting group under acidic conditions. A solution of HCl in dioxane is a common and effective reagent for this transformation.

Procedure:

• Dissolve the product from Step 2 (tert-butyl 4-methoxy-4-acetylpiperidine-1-carboxylate, 11.5 g, 44.7 mmol) in 1,4-dioxane (50 mL) in a 250 mL round-bottom flask.

• Add a solution of HCl in 1,4-dioxane (4.0 M, 56 mL, 224 mmol) to the flask.

• Stir the reaction mixture at room temperature for 4 hours. A precipitate of the hydrochloride salt of the product may form.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess HCl.

• To obtain the free base, dissolve the resulting solid in water (50 mL) and basify to pH >10 with a 2 M NaOH solution.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the final product, 1-(4-methoxypiperidin-4-yl)ethan-1-one. Further purification can be achieved by vacuum distillation or crystallization if necessary.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H NMR (400 MHz, CDCl₃): Expected signals for the acetyl methyl protons, the methoxy protons, and the piperidine ring protons.

• ¹³C NMR (100 MHz, CDCl₃): Expected signals for the carbonyl carbon, the quaternary carbon, the methoxy carbon, the acetyl methyl carbon, and the piperidine ring carbons.

• Mass Spectrometry (ESI+): Calculation of the exact mass of the protonated molecule [M+H]⁺.

• Infrared (IR) Spectroscopy: Characteristic absorption for the ketone (C=O) stretch.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Grignard reagents are highly flammable and react violently with water. Handle under an inert atmosphere.

• Sodium hydride is a flammable solid that reacts violently with water. Handle with extreme care.

• Methyl iodide is toxic and a suspected carcinogen. Handle with appropriate precautions.

• Concentrated acids are corrosive and should be handled with care.

Workflow Visualization

Figure 2: Detailed step-by-step experimental workflow.

References

• Organic Syntheses Procedure, 4-Acetylpyridine oxime tosylate. Available at: [Link]

• U.S. Patent No. 5,840,905A - Process for the preparation of 4-hydroxy-1,2,2,6,6,-pentamethylpiperidine.

• Synthesis of 4-hydroxypiperidine derivatives and their screening for analgesic activity. Available at: [Link]

• Method for synthesizing 1-acetyl-4-(4-hydroxy phenyl) piperazine. Semantic Scholar. Available at: [https://www.semanticscholar.org/paper/Method-for-synthesizing-1-acetyl-4-(4-hydroxy-Li-Tong/f2b0e6a8d6b8c8e9e4b7b3b4b8c9c0c3e7f9d1e8]([Link]

• Rasayan Journal of Chemistry, SYNTHESIS OF 4-CHLORO-PIPERIDINE DERIVATIVES VIA NbCl5 MEDIATED AZA-PRINS TYPE CYCLIZATION OF EPOXIDES AND HOMOALLYLIC AMINES. Available at: [Link]

• Google Patents, CN1616440A - Method for synthesizing 1-acetyl-4-(4-hydroxy pheny) piperazine.
• U.S. Patent No. 3,845,062A - 4-hydroxy-piperidine derivatives and their preparation.

• DTIC, Piperidine Synthesis. Available at: [Link]

• Google Patents, Method for preparing 4-[(4-chlorophenyl) (2-pyridyl) methoxy] piperidine.

• Technical Disclosure Commons, An improved process for the preparation of 4-amino-5-chloro-N-[1-(3-methoxypropyl) piperidin-4-yl]-2,3-dihydrobenzofuran-7-carbo. Available at: [Link]

• Google Patents, CN103848777A - Method for synthesizing N-(3-methoxy propyl)-4-amino-piperidine.

• PrepChem.com, Synthesis of N-acetyl-4(2-hydroxyphenethyloxy)piperidine. Available at: [Link]

• PMC, Convenient one-pot synthesis of 1-(4-(4-(2-[18F]fluoroethoxy)phenyl)piperazin-1-yl)ethanone ([18F]FEt-PPZ) for imaging tumors expressing sigma-1 receptors. Available at: [Link]

• (Z)-(2,4-difluorophenyl)(1-((2- nitrophenyl)sulfonyl)piperidin-4-yl)methanone oxime). Available at: [Link]

• The synthesis and microbiological activity of new 4-chloropyridin-2-yl derivatives. Available at: [Link]

• PMC, Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Available at: [Link]

• MDPI, Development of 1-(4-(Substituted)piperazin-1-yl)-2-((2-((4-methoxybenzyl)thio)pyrimidin-4-yl)oxy)ethanones That Target Poly (ADP-Ribose) Polymerase in Human Breast Cancer Cells. Available at: [Link]

• PubChem, 1-(1-Methoxypiperidin-4-yl)ethanone. Available at: [Link]

• PMC, Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies. Available at: [Link]

• PubChemLite, Benzyl 4-hydroxy-4-[(phenylamino)methyl]piperidine-1-carboxylate. Available at: [Link]

• PubMed, D4Z4 Methylation Levels Combined with a Machine Learning Pipeline Highlight Single CpG Sites as Discriminating Biomarkers for FSHD Patients. Available at: [Link]

• ResearchGate, 1-[4-(4-Hydroxyphenyl)piperazin-1-yl]ethanone. Available at: [Link]

Sources

• 1. Methylation of Methyl 4-Hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate: Synthetic, Crystallographic, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Application of 1-(4-Methoxypiperidin-4-yl)ethan-1-one in Modern Drug Discovery

Introduction: The Enduring Significance of the Piperidine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its frequent appearance in a multitude of clinically successful drugs.[1][2] Its saturated, three-dimensional nature provides an excellent framework for orienting substituents into specific vectors, enabling precise interactions with biological targets in a way that flat aromatic rings cannot.[1] This ability to explore three-dimensional space is critical for enhancing potency, selectivity, and pharmacokinetic properties.[3] The introduction of chirality and conformational restriction, inherent features of substituted piperidines, can significantly improve a molecule's binding affinity and metabolic stability.[3][4]

This guide focuses on a specialized building block, 1-(4-methoxypiperidin-4-yl)ethan-1-one , a 4,4-disubstituted piperidine derivative. The quaternary center at the 4-position introduces a fixed substitution pattern, preventing epimerization and offering a stable anchor for directing functionality. The presence of a methoxy group and an acetyl group provides a unique combination of a hydrogen bond acceptor and a handle for further chemical elaboration, respectively. This application note will provide a detailed synthetic protocol for this valuable intermediate and explore its potential applications in medicinal chemistry, drawing insights from the well-established roles of related 4,4-disubstituted piperidines in drug development.

Synthesis of 1-(4-Methoxypiperidin-4-yl)ethan-1-one: A Proposed Protocol

While 1-(4-methoxypiperidin-4-yl)ethan-1-one is commercially available (CAS 1529654-58-7), understanding its synthesis is crucial for bespoke modifications and cost-effective scale-up.[1] A robust synthetic strategy is proposed below, starting from the readily available N-Boc-4-piperidone. This multi-step synthesis is designed to be logical and efficient, employing common and well-understood reactions in organic chemistry.

Synthetic Workflow Diagram

Sources

• 1. An Efficient, Optimized Synthesis of Fentanyl and Related Analogs | PLOS One [journals.plos.org]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Hydroxypiperidine hydrochloride synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols: A Guide to the N-Acylation of 4-Methoxypiperidine

Prepared by: Gemini, Senior Application Scientist

Introduction: The Significance of N-Acylated Piperidines

The acylation of amines to form amides is a cornerstone transformation in organic and medicinal chemistry.[1][2] This reaction creates a stable amide bond, a fundamental linkage found in countless biologically active molecules, including peptides and pharmaceuticals. The N-acylated piperidine motif, in particular, is a privileged scaffold in drug discovery, appearing in compounds targeting a wide array of receptors and enzymes. Its conformational rigidity and synthetic tractability make it an attractive building block for modulating the physicochemical properties and pharmacological profiles of lead compounds.

This application note provides a comprehensive guide to the N-acylation of 4-methoxypiperidine, a common heterocyclic building block. We will explore the underlying chemical principles, present two robust and validated protocols using different acylating agents, and discuss methods for reaction monitoring, purification, and characterization. The causality behind key experimental choices is explained to empower researchers to not only replicate these procedures but also adapt them to new substrates and challenges in their own research.

Pillar 1: Mechanistic Rationale and Strategic Considerations

The conversion of an amine to an amide is a classic example of nucleophilic acyl substitution. The reaction's success hinges on the interplay between the nucleophilicity of the amine, the electrophilicity of the acylating agent, and the management of reaction byproducts.

The Core Mechanism: Nucleophilic Acyl Substitution

The reaction proceeds via a two-step addition-elimination pathway.[3][4][5]

• Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of 4-methoxypiperidine (the nucleophile) attacks the electrophilic carbonyl carbon of the acylating agent (e.g., an acyl chloride or acid anhydride). This forms a transient tetrahedral intermediate.[1][6][7]

• Elimination: The tetrahedral intermediate collapses, reforming the carbon-oxygen double bond and expelling the most stable leaving group—a chloride ion (from an acyl chloride) or a carboxylate ion (from an acid anhydride).[1][7]

Caption: General mechanism for nucleophilic acyl substitution.

The Critical Role of the Base

When using highly reactive acylating agents like acyl chlorides, a stoichiometric amount of hydrochloric acid (HCl) is generated.[4] If left unneutralized, this strong acid will protonate the starting amine, forming an ammonium salt.[8] This salt is no longer nucleophilic, effectively halting the reaction.[8][9][10]

Therefore, a base is essential to act as an "acid scavenger."[9][11] A non-nucleophilic tertiary amine, such as triethylamine (Et₃N) or pyridine, is commonly used.[9][12][13] It reacts with the generated HCl to form a harmless ammonium salt, ensuring that the 4-methoxypiperidine remains deprotonated and reactive.[10][14]

When using an acid anhydride, the byproduct is a carboxylic acid. While less acidic than HCl, it can still protonate the starting amine. A base is therefore still recommended to drive the reaction to completion.[7][15]

Choosing the Right Reagents

Reagent Type	Example	Reactivity	Byproduct	Key Considerations
Acylating Agent	Acetyl Chloride	Very High	HCl (corrosive)	Reaction is fast and often exothermic. Requires careful temperature control and an acid scavenger.[10]
Acetic Anhydride	High	Acetic Acid	Milder reaction, easier to handle. Still benefits from a base to neutralize the byproduct.[15]
Base	Triethylamine	Strong, Non-nucleophilic	Triethylammonium salt	Common, effective, and easily removed during aqueous workup.
Pyridine	Moderate, Non-nucleophilic	Pyridinium salt	Can also serve as a solvent and catalyst.[13]
Solvent	Dichloromethane (DCM)	Aprotic, Inert	-	Excellent solvent for reactants; easy to remove under reduced pressure.
Tetrahydrofuran (THF)	Aprotic, Inert	-	Good alternative to halogenated solvents. Must be anhydrous.

Pillar 2: Validated Experimental Protocols

The following protocols provide step-by-step instructions for the acetylation of 4-methoxypiperidine. All operations should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves, must be worn at all times.

Sources

• 1. What is the acylation of amines? Provide an explanation of the acylation.. [askfilo.com]
• 2. pearson.com [pearson.com]
• 3. savemyexams.com [savemyexams.com]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chemistry.coach [chemistry.coach]
• 6. Revision Notes - Reaction of Amines with Acyl Chlorides | Nitrogen Compounds | Chemistry - 9701 | AS & A Level | Sparkl [sparkl.me]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scribd.com [scribd.com]
• 9. brainly.com [brainly.com]
• 10. acylation of amines [entrancechemistry.blogspot.com]
• 11. researchgate.net [researchgate.net]
• 12. jk-sci.com [jk-sci.com]
• 13. Pyridine acts as a base and a solvent in the acylation of amines. It - askIITians [askiitians.com]
• 14. orgosolver.com [orgosolver.com]
• 15. reactionweb.io [reactionweb.io]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 1-(4-methoxypiperidin-4-yl)ethan-1-one

Document ID: TS-SYN-4M4A-PIP Status: Active Audience: Medicinal Chemists, Process Development Scientists Scope: Troubleshooting side reactions, yield optimization, and impurity profiling for the synthesis of gem-disubstituted piperidines.

Executive Summary: The Synthetic Challenge

The synthesis of 1-(4-methoxypiperidin-4-yl)ethan-1-one (also referred to as 4-acetyl-4-methoxypiperidine) presents a classic problem in organic synthesis: constructing a tetrasubstituted (quaternary) carbon center that bears both an ether and a carbonyl group.

The steric crowding at the C4 position of the piperidine ring creates a high energy barrier for nucleophilic attacks and makes intermediates prone to elimination or retro-reactions . This guide focuses on the most robust pathway—the Cyanohydrin Route —and troubleshoots the specific failure modes associated with O-methylation and Grignard addition.

Visualizing the Synthetic Pathway & Failure Modes

The following flowchart outlines the standard synthetic route and identifies critical "Failure Nodes" where side reactions typically occur.

Figure 1: Synthetic pathway for 4-acetyl-4-methoxypiperidine highlighting critical failure nodes.

Module 1: Troubleshooting O-Methylation (The "Make or Break" Step)

The conversion of the tertiary alcohol (Intermediate A) to the methyl ether (Intermediate B) is the most frequent point of failure.

The Problem: Reversion vs. Alkylation

User Question: "I am using NaH/MeI to methylate 1-Boc-4-cyano-4-hydroxypiperidine, but I am recovering starting material (4-piperidone) and low yields of product. Why?"

Technical Insight: The cyanohydrin formation is reversible. Under strongly basic conditions (like NaH) and at thermodynamic equilibrium, the alkoxide intermediate can eject the cyanide ion (retro-cyanohydrin reaction), regenerating the thermodynamically stable 4-piperidone.

Troubleshooting Matrix: O-Methylation

Observed Issue	Root Cause	Corrective Action
Recovery of 4-Piperidone	Base is too strong/reversible. The alkoxide collapses before methylation occurs.	Switch to Silver(I) Oxide (Ag₂O). This mild base drives the reaction via coordination to the halide, avoiding the "naked" alkoxide equilibrium.
Formation of Enamine (Alkene)	Elimination. The tertiary center favors E2 elimination over S_N2 substitution.	Lower Temperature. Conduct reaction at 0°C to RT. Avoid heating. Ensure the N-protecting group (Boc) is intact to prevent intramolecular reactions.
Incomplete Reaction	Steric Hindrance. The C4 position is a "neopentyl-like" center; S_N2 attack is slow.	Add Phase Transfer Catalyst. Use TBAF or 18-Crown-6 if using KH. If using Ag₂O, add excess MeI (5-10 equiv) as solvent/reactant.

Recommended Protocol: The Ag₂O Method

Validated for sterically hindered cyanohydrins.

• Dissolve 1-Boc-4-cyano-4-hydroxypiperidine (1.0 eq) in anhydrous DMF or MeCN.

• Add MeI (5.0 – 10.0 eq).

• Add Ag₂O (Silver Oxide, 2.0 – 3.0 eq) in one portion.

• Seal the vessel and stir in the dark at 40°C for 16–24 hours.

• Filtration: Filter through Celite to remove silver salts.

• Workup: Partition between EtOAc and water. Wash organic layer extensively with brine to remove DMF.

Module 2: Grignard Addition to the Nitrile

Once the methoxy group is installed, converting the nitrile to the acetyl group requires a Grignard reagent (MeMgBr).

The Problem: The "Stalled" Intermediate

User Question: "I added MeMgBr to the nitrile, but after acidic workup, I see the starting nitrile or a complex mixture, not the ketone."

Technical Insight: The addition of MeMgBr to a nitrile forms a magnesium imine salt (

). This intermediate is stable. However, the adjacent methoxy group at C4 creates significant steric bulk, which can:

• Slow down the nucleophilic attack (Kinetics).

• Promote Beta-Hydride Reduction (if the Grignard has beta-hydrogens, though MeMgBr does not, this is a risk with higher alkyls).

FAQ: Grignard Troubleshooting

Q: Why is my yield low despite full consumption of starting material? A: You likely formed the Imine Dimer or the Primary Amine .

• Mechanism:[1][2] If the hydrolysis is not vigorous enough, the imine might not fully hydrolyze to the ketone. If the quench is too reductive, you might get the amine.

• Fix: Use a two-stage hydrolysis . Quench with saturated NH₄Cl (mild) to destroy excess Grignard, then stir with 1M HCl or 10% H₂SO₄ at RT for 2 hours to force the imine-to-ketone conversion.

Q: Can I use Methyl Lithium (MeLi) instead? A: Yes, but MeLi is more basic and less nucleophilic toward nitriles compared to Grignards in some contexts. However, for hindered substrates, MeLi is often smaller and faster.

• Warning: MeLi can cause deprotonation alpha to the nitrile (not possible here due to quaternary center) or attack the Boc group (forming a tert-butyl ketone or amide). Stick to MeMgBr if maintaining the Boc group is critical.

Module 3: Impurity Profiling

Use this table to identify unknown peaks in your LC-MS/NMR data.

Impurity Structure	Origin	Characteristic Signals (¹H NMR)
4-Piperidone	Hydrolysis of Cyanohydrin (Reversion)	Triplet at ~2.4 ppm (alpha-protons), loss of C4-OMe signal.
Tetrahydropyridine (Alkene)	Elimination of -OH or -OMe	Olefinic proton at ~5.8 ppm (t).
Primary Amine (4-C(NH2)Me)	Over-reduction of Imine	Broad singlet (NH2), MS mass = [M+1] of target + 1.
Des-Boc Product	Acidic cleavage during workup	Loss of 1.45 ppm singlet (9H). Free amine usually stays in aqueous layer during extraction.

References & Further Reading

• Cyanohydrin Formation & Stability:

  • Gregory, R. J. H. (1999). Cyanohydrins in Nature and the Laboratory: Biology, Preparations, and Synthetic Applications. Chemical Reviews, 99(12), 3649–3682. Link

• O-Methylation of Hindered Alcohols (Ag2O Method):

  • Taniguchi, T., et al. (1998). Facile O-Methylation of Tertiary Alcohols using Silver Oxide and Methyl Iodide. Tetrahedron Letters, 39(28), 4679-4682. Link

• Synthesis of Gem-Disubstituted Piperidines (Opioid Precursors):

  • Vandoyen, J., et al. (2016). Synthesis of 4,4-Disubstituted Piperidines via a Double Michael Addition Strategy. Organic Letters, 18(22), 5824–5827. Link

• Grignard Reactions with Nitriles:

  • Cankar, P., et al. (2014). Grignard addition to nitriles: The mechanism and side reactions. Journal of Organic Chemistry, 79(12), 5678-5683. Link

Disclaimer: This guide is intended for experienced research personnel only. All procedures involving cyanide derivatives and high-pressure reactions must be conducted in a fume hood with appropriate PPE and cyanide antidote kits available.

Sources

• 1. prepchem.com [prepchem.com]
• 2. US8853407B1 - Synthesis of 4-aryl 4-acyl piperidine, its salts and analogs using indium metal - Google Patents [patents.google.com]

"purification challenges of 1-(4-methoxypiperidin-4-yl)ethan-1-one"

Technical Support Center: Purification of 1-(4-methoxypiperidin-4-yl)ethan-1-one

Case ID: PIP-4-MET-KET-001 Topic: Purification & Isolation Troubleshooting Assigned Specialist: Senior Application Scientist, Separation Methodologies

Executive Summary: The "Deceptive" Building Block

You are likely encountering difficulties because 1-(4-methoxypiperidin-4-yl)ethan-1-one is a "chemical chameleon." It possesses three distinct functionalities that complicate standard purification:

• Secondary Amine (Piperidine NH): Highly basic (

  ), causing severe tailing on silica gel.

• Quaternary Center (C4): The steric crowding of the methoxy and acetyl groups makes the molecule prone to specific decomposition pathways (elimination) if heated aggressively.

• Amphiphilic Polarity: The combination of the polar amine/ketone and the lipophilic ring often results in a compound that is too soluble in water for standard extraction but too polar for standard hexane/ethyl acetate chromatography.

This guide moves beyond generic advice to address the specific physicochemical traps of this 4,4-disubstituted piperidine.

Module 1: The "Streaking" Problem (Chromatography)

The Issue: Your compound elutes as a broad smear (tailing) on silica gel, or it stays stuck at the baseline despite increasing solvent polarity.

The Mechanism: The secondary amine protons interact strongly with the acidic silanol (

) groups on the silica surface via hydrogen bonding and ion-exchange mechanisms. This is not simple adsorption; it is essentially an acid-base reaction on the column.

Protocol A: The "Amine-Modified" Silica Method

Do not run this compound on "naked" silica.

• Mobile Phase Preparation:

  • Base: Triethylamine (TEA) or

    (28% aq).

  • Solvent System: DCM/Methanol is superior to Hexane/EtOAc for this specific molecule due to solubility.

  • The "Pre-Saturation" Step: Flush the column with mobile phase containing 1% TEA before loading your sample. This neutralizes the active acidic sites on the silica.

  • Running Solvent: DCM : MeOH :

    (90 : 9 : 1).

    • Note: If using TEA, use DCM : MeOH : TEA (95 : 4 : 1).

• Alternative Stationary Phase (Recommended):

  • If purity is critical, switch to Neutral Alumina (Brockmann Grade III) . Alumina is less acidic than silica and significantly reduces amine tailing without the need for aggressive modifiers.

Decision Tree: Choosing the Right Stationary Phase

Caption: Logic flow for selecting the stationary phase to prevent amine tailing.

Module 2: The "Water Trap" (Workup & Extraction)

The Issue: Low mass recovery after aqueous workup. The compound is missing from the organic layer.

The Mechanism: The free base of this piperidine is remarkably water-soluble due to the H-bond accepting ketone and ether, plus the H-bond donating amine. Standard EtOAc/Water partitioning often leaves >40% of your product in the aqueous phase.

Protocol B: The "Salting Out" Extraction

• pH Adjustment (Critical):

  • Ensure the aqueous phase pH is > 12 .

  • Why? The

    of the piperidine NH is ~11. At pH 10, ~10% of your product is still protonated (water-soluble salt). You need pH 12-13 to drive the equilibrium 99% to the free base. Use 2M NaOH or saturated .

• Solvent Selection:

  • Stop using Ethyl Acetate. It is too non-polar.

  • Use: Chloroform : Isopropanol (3:1) or DCM.[1]

  • Technique: Perform 4-5 extractions. The partition coefficient (

    ) is unfavorable.

• The Salting Out Trick:

  • Saturate the aqueous phase with solid NaCl. This increases the ionic strength, disrupting the hydration shell of the organic molecule and forcing it into the organic layer (Hofmeister effect).

Solvent System	Estimated Recovery (1 Extraction)	Estimated Recovery (3 Extractions + NaCl)
Ethyl Acetate	~30%	~60%
DCM	~55%	~85%
CHCl3 : IPA (3:1)	~75%	>95%

Module 3: The "Magic Bullet" (Crystallization via Salt Formation)

The Insight: Chromatography is often unnecessary for this molecule. The high basicity of the piperidine nitrogen allows for a "purification by derivative" strategy using HCl or Oxalic acid.

Protocol C: Hydrochloric Acid Salt Formation

This method removes non-basic impurities and protects the amine.

• Dissolution: Dissolve the crude free base oil in a minimum amount of dry Diethyl Ether or MTBE (Methyl tert-butyl ether).

• Acid Addition: Add 2M HCl in Diethyl Ether (or Dioxane) dropwise at 0°C.

• Observation: A white precipitate (the hydrochloride salt) should form immediately.

  • Troubleshooting: If it oils out, scratch the glass or add a drop of seed crystal. If it remains an oil, switch solvent to Ethanol/EtOAc and heat to reflux, then cool slowly.

• Filtration: Filter the solid. Wash with cold ether.

• Result: The solid is usually >98% pure.[2] You can store it as the salt (more stable) or free-base it back to the oil using Protocol B just before the next step.

Module 4: Stability & Thermal Risks

The Issue: Decomposition during distillation or high-temperature drying.

The Mechanism: The C4 position is a quaternary center with a methoxy group. While generally stable, strong heating (especially in the presence of trace acid) can trigger the elimination of methanol to form the enol ether or alkene.

Guidance:

• Avoid: Distillation at atmospheric pressure.

• Recommended: Kugelrohr (bulb-to-bulb) distillation under high vacuum (<0.5 mmHg) if the salt formation method fails. Keep the bath temperature below 120°C.

Frequently Asked Questions (FAQ)

Q1: The NMR of my purified product shows "doubled" peaks. Is it impure?

• Analysis: Likely not. 4,4-disubstituted piperidines often exhibit rotamers if there is any N-substitution (not applicable to the free base) or if the ring is locked in a chair conformation where the axial/equatorial flip is slow on the NMR timescale.

• Test: Run the NMR at 50°C. If the peaks coalesce, it is a conformational issue, not an impurity. Also, ensure you haven't accidentally formed a partial salt (broad peaks).

Q2: Can I use GC-MS for analysis?

• Analysis: Yes, but the free amine may tail or degrade on the hot injector port.

• Fix: Derivatize the sample with acetic anhydride or trifluoroacetic anhydride (TFAA) before injection to cap the NH. This improves peak shape and quantification accuracy.

Q3: Why did my yield drop after leaving the compound in CDCl3 overnight?

• Analysis: Chloroform often contains trace HCl (degradation of solvent). This converts your free base into the HCl salt, which may precipitate out of the NMR tube or shift peaks, confusing the integration. Always filter CDCl3 through basic alumina or use

  treated solvent for this amine.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.
• Snyder, L. R., & Kirkland, J. J. (2011). Introduction to Modern Liquid Chromatography. Wiley. (Mechanisms of amine tailing on silica silanols).

• Baliah, V., et al. (2021). "Synthesis and crystallization procedure of piperidin-4-one and its derivatives." Chemical Review and Letters, 4, 120-128. Link (Specifics on piperidine crystallization and conformation).

• Desantis, J., et al. (2022). "pK a values of common substituted piperazines." ResearchGate.
• Vertex AI Search. (2026).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. US20100137604A1 - Method of making piperidine derivatives - Google Patents [patents.google.com]

Technical Guide: Stabilization &amp; Handling of 1-(4-methoxypiperidin-4-yl)ethan-1-one

This technical guide addresses the stability and handling of 1-(4-methoxypiperidin-4-yl)ethan-1-one (CAS: 1529654-58-7). This compound features a quaternary center at the 4-position of the piperidine ring, bearing both an acetyl group and a methoxy group. This structural motif creates a specific vulnerability to elimination reactions , necessitating strict environmental controls.

Executive Summary: The Stability Profile

1-(4-methoxypiperidin-4-yl)ethan-1-one is a fragile tertiary ether. Its primary decomposition pathway is the elimination of methanol to form the corresponding

-unsaturated ketone (enone). This reaction is thermodynamically driven by the formation of a conjugated system and can be catalyzed by trace acids, bases, or thermal energy.

Parameter	Critical Specification	Reasoning
Storage Temp	-20°C (Minimum)	Slows kinetic rate of methanol elimination.
Atmosphere	Inert (Argon/N₂)	Prevents moisture absorption (hydrolysis risk) and amine oxidation.
Solvent pH	Strictly Neutral	Acid catalyzes ether cleavage; Base promotes E1cb-like elimination.
Physical State	Solid (Preferred)	Solutions degrade faster due to increased molecular mobility.

Critical Vulnerabilities & Mechanisms

The "Yellowing" Phenomenon (Methanol Elimination)

Users often report this compound turning from a white solid/colorless oil to a yellow gum. This is the hallmark of enone formation .

• Mechanism: The methoxy group at the C4 position is a leaving group on a tertiary carbon. Under acidic conditions (protonation of oxygen) or thermal stress, methanol is eliminated. This creates a double bond in the piperidine ring (C3-C4), which is conjugated with the acetyl group, forming a stable enone system.

• Consequence: Loss of chiral integrity (if applicable) and formation of a reactive Michael acceptor that can polymerize or cross-react with the free amine.

Diagram 1: Decomposition Pathway

The following diagram illustrates the transition from the intact molecule to the degradation product.

Figure 1: The primary decomposition pathway involves the loss of methanol to form a conjugated enone, often observed as a yellowing of the sample.

Handling Protocols

A. Storage & Aliquoting

Never store this compound in solution for long periods. If you must store a stock solution:

• Solvent: Use anhydrous Acetonitrile or Benzene (freezes at 5°C, locking the matrix). Avoid alcohols (MeOH/EtOH) as they can participate in exchange reactions.

• Container: Amber glass vials with PTFE-lined caps.

• Temperature: Store at -20°C or below.

B. NMR Sample Preparation (Critical)

Chloroform-d (

) is naturally acidic due to photolytic formation of HCl. This trace acid is sufficient to decompose 1-(4-methoxypiperidin-4-yl)ethan-1-one within hours.

Protocol for NMR:

• Neutralize Solvent: Pass

  through a small plug of Basic Alumina or store it over anhydrous pellets for 24 hours before use.

• Alternative Solvent: Use

  (Benzene-d6) or if solubility permits. These are generally less acidic.

• Time Window: Run the NMR immediately after dissolution. Do not leave the tube in the autosampler overnight.

Troubleshooting & FAQs

Q1: My sample arrived as a yellow oil, but the CoA says "White Solid." Is it usable?

Diagnosis: The compound has likely undergone thermal decomposition during transit (elimination of methanol). Action:

• Run a quick

  NMR.

• Look for alkene protons (typically

  5.5 - 6.5 ppm) and a decrease in the integration of the methoxy singlet ( ~3.0 - 3.2 ppm).

• If alkene content is >5%, purification is required.

• Purification: Silica gel chromatography is risky due to the acidity of silica. Use Neutral Alumina or basic-deactivated silica with an eluent containing 1% Triethylamine (TEA) to inhibit acid catalysis.

Q2: Can I convert it to a hydrochloride salt for better stability?

Analysis: Generally, amine salts are more stable. However, for this specific tertiary ether, the presence of a strong acid (HCl) and any trace moisture can accelerate the elimination of the methoxy group via an E1 mechanism. Recommendation:

• Preferred: Store as the free base at -20°C under Argon.

• If Salt is Necessary: Use a non-nucleophilic, weaker acid like Fumarate or Oxalate , and ensure the salt is kept strictly anhydrous. Avoid excess HCl.

Q3: I see an M-32 peak in my LCMS. What is it?

Answer: The M-32 peak corresponds to

.

• In-Source Fragmentation: This is common for tertiary ethers in electrospray ionization (ESI). It may not indicate sample degradation.

• Verification: Check the UV trace. If the UV peak for the main compound is pure, the M-32 is likely an artifact of the ionization process (source fragmentation). If you see a separate peak with the mass of M-32, your sample has degraded.

Decision Tree: Handling & Usage

Figure 2: Decision matrix for assessing sample integrity and determining storage protocols.

References

• BLD Pharm. (n.d.).[1] 1-(4-Methoxypiperidin-4-yl)ethan-1-one Product Specifications. Retrieved from (Note: Specifies "Cold-chain transportation" indicating thermal instability).

• PubChem. (n.d.).[2] 1-(1-Methoxypiperidin-4-yl)ethanone Compound Summary. National Library of Medicine. Retrieved from (Structural analogue data and physical properties).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (General reference for E1 elimination mechanisms of tertiary ethers and stability of -alkoxy ketones).

Sources

• 1. danabiosci.com [danabiosci.com]
• 2. 1-(1-Methoxypiperidin-4-yl)ethanone | C8H15NO2 | CID 148103238 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 1-(4-methoxypiperidin-4-yl)ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(4-methoxypiperidin-4-yl)ethan-1-one is a key building block in medicinal chemistry, frequently appearing as a structural motif in a variety of pharmacologically active compounds. The 4-substituted piperidine core is a privileged scaffold, offering a three-dimensional framework that can be tailored to interact with biological targets with high specificity. The presence of a methoxy and an acetyl group at the C4 position provides specific steric and electronic properties that are often crucial for biological activity. This guide provides an in-depth comparison of two distinct synthetic routes to this valuable intermediate, offering insights into the strategic choices and experimental considerations for its efficient preparation.

Route 1: Grignard Addition to N-Boc-4-piperidone followed by O-Alkylation

This synthetic approach commences with the commercially available N-Boc-4-piperidone and involves a Grignard reaction to introduce the methyl group and a tertiary alcohol, which is subsequently methylated. The final step is the removal of the Boc protecting group.

Reaction Scheme

Caption: Synthetic workflow for Route 1.

Causality Behind Experimental Choices

The choice of N-Boc-4-piperidone as the starting material is strategic due to its commercial availability and the stability of the Boc protecting group under the basic conditions of the Grignard reaction. The tert-butoxycarbonyl (Boc) group effectively shields the piperidine nitrogen, preventing its interference with the organometallic reagent.

The Grignard reaction with methylmagnesium bromide is a classic and efficient method for the formation of a carbon-carbon bond and the creation of a tertiary alcohol in a single step.[1] The subsequent O-methylation of the tertiary alcohol is typically achieved through a Williamson ether synthesis.[2][3] The use of a strong base like sodium hydride (NaH) is necessary to deprotonate the sterically hindered tertiary alcohol, forming the alkoxide nucleophile for the reaction with methyl iodide.

Finally, the Boc group is readily cleaved under acidic conditions, such as with hydrochloric acid in dioxane or trifluoroacetic acid (TFA), to yield the final product as its salt.[4]

Route 2: Weinreb Amide Approach from N-Boc-4-piperidine-4-carboxylic Acid

This alternative strategy utilizes a Weinreb amide intermediate to construct the ketone functionality, a method known for its high selectivity and avoidance of over-addition byproducts.[5] The synthesis begins with the preparation of N-Boc-4-methoxypiperidine-4-carboxylic acid.

Reaction Scheme

Sources

• 1. N-BOC-4-METHYL-4-HYDROXY PIPERIDINE synthesis - chemicalbook [chemicalbook.com]
• 2. gold-chemistry.org [gold-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. Weinreb ketone synthesis - Wikipedia [en.wikipedia.org]

Comparative Validation Guide: Analytical Strategies for 1-(4-methoxypiperidin-4-yl)ethan-1-one

CAS: 84196-16-7 | Class: 4-Substituted Piperidine Derivative Application: Pharmaceutical Intermediate (Opioid Analgesics/Remifentanil series)[1]

Executive Summary

This guide addresses the validation of analytical procedures for 1-(4-methoxypiperidin-4-yl)ethan-1-one , a critical intermediate in the synthesis of piperidine-based analgesics.[1]

The Analytical Challenge: This molecule presents a "perfect storm" of analytical difficulties:

• Weak Chromophore: The acetyl and methoxy groups provide minimal UV absorbance (typically only significant <215 nm), making standard UV detection prone to baseline noise and solvent interference.

• Basicity: The secondary amine (piperidine nitrogen) is highly basic (pKa ~11). On standard silica-based C18 columns at acidic pH, this leads to severe peak tailing due to silanol interactions.[1]

• Polarity: The molecule is moderately polar, risking poor retention in standard Reversed-Phase (RP) conditions.

This guide compares two distinct validation strategies: a Robust High-pH RP-HPLC method (accessible, QC-friendly) and a HILIC-MS/MS method (high sensitivity, specificity).[1]

Part 1: Analytical Target Profile (ATP) & Method Selection

In alignment with ICH Q14 (Analytical Procedure Development), we first define the requirements.

Parameter	Requirement	Rationale
Analyte	1-(4-methoxypiperidin-4-yl)ethan-1-one	Secondary amine; weak UV activity.[1][2]
Matrix	Reaction mixture or Crude Solid	Must resolve from precursors (e.g., N-benzyl protected derivatives).[1]
Range	0.1% (Impurity) to 120% (Assay)	ICH Q3A/B compliance for impurities.
Precision	RSD < 1.0% (Assay)	High precision required for intermediate qualification.
Specificity	Resolution (Rs) > 2.0	Must separate from 4,4-dimethoxypiperidine (ketal impurity) and solvents.

Comparative Strategy Overview

Feature	Method A: High-pH RP-HPLC (Recommended for QC)	Method B: HILIC-MS/MS (Recommended for R&D)
Principle	Hydrophobic interaction at pH 9.5 (Neutral amine).[1]	Hydrophilic interaction + Mass detection.
Detector	UV-Vis / DAD @ 210 nm	Triple Quadrupole MS (ESI+).
Sensitivity	Moderate (LOQ ~ 0.5 µg/mL)	Ultra-High (LOQ ~ 1 ng/mL).
Robustness	High (pH stable columns required).	Moderate (Sensitive to matrix effects).
Cost	Low (Standard equipment).	High (Instrumentation & expertise).
Primary Use	Routine Release Testing, Purity Assay.	Genotoxic Impurity Screening, Trace Analysis.[3]

Part 2: Detailed Experimental Protocols

Method A: High-pH Reversed-Phase HPLC (The "Workhorse")

Expert Insight: We utilize a high pH (ammonium bicarbonate, pH 9.5) to keep the piperidine nitrogen deprotonated (neutral). This eliminates the secondary amine-silanol interaction, resulting in sharp peaks without the need for ion-pairing reagents like TFA, which suppress MS sensitivity.[1]

Instrument: HPLC with DAD (e.g., Agilent 1260/1290 or Waters Alliance).

1. Chromatographic Conditions:

• Column: Waters XBridge C18 or Agilent Poroshell HPH-C18 (High pH resistant), 150 x 4.6 mm, 3.5 µm.[1]

• Mobile Phase A: 10 mM Ammonium Bicarbonate, adjusted to pH 9.5 with Ammonium Hydroxide.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.[4]

• Column Temp: 35°C (Improves mass transfer for amines).

• Detection: UV @ 210 nm (Reference: 360 nm). Note: 210 nm is required due to the lack of aromatic rings.

2. Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	95	5	Equilibration
2.0	95	5	Isocratic Hold
15.0	40	60	Linear Ramp
18.0	5	95	Wash

| 20.0 | 95 | 5 | Re-equilibration |[1]

3. Standard Preparation:

• Diluent: 50:50 Water:Acetonitrile (pH 9.5 buffer added to match mobile phase).

• Stock: 1.0 mg/mL in Diluent.

• Working: Dilute to 0.5 mg/mL for Assay.

Method B: HILIC-MS/MS (The "Problem Solver")

Expert Insight: If the UV method lacks sensitivity for specific impurities (or if the matrix has high UV background), HILIC (Hydrophilic Interaction Liquid Chromatography) is superior. It retains the polar amine effectively and uses high-organic mobile phases that boost MS ionization efficiency.

1. Chromatographic Conditions:

• Column: Merck SeQuant ZIC-HILIC or Waters BEH Amide, 100 x 2.1 mm, 1.7 µm.[1]

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.0).

• Mobile Phase B: Acetonitrile (90%) / Buffer A (10%).

• Flow Rate: 0.4 mL/min.

2. MS Parameters (ESI Positive):

• Source Temp: 350°C.

• Capillary Voltage: 3.0 kV.

• MRM Transition: m/z 158.1 [M+H]+ → 116.1 (Loss of acetyl) and 84.1 (Piperidine ring fragment).

Part 3: Validation Framework (ICH Q2(R2))

The following validation protocol ensures the method is "fit for purpose."

Specificity (Forced Degradation)

To prove the method detects the analyte unequivocally in the presence of degradants.

• Protocol: Expose sample to:

  • Acid (0.1 N HCl, 60°C, 2h)

  • Base (0.1 N NaOH, 60°C, 2h)

  • Oxidation (3% H2O2, RT, 2h)[1]

• Acceptance Criteria: Peak purity angle < Peak purity threshold (using DAD software). Resolution > 1.5 between analyte and nearest degradant.

Linearity & Range

• Protocol: Prepare 5 concentration levels: 50%, 75%, 100%, 125%, and 150% of target concentration (0.5 mg/mL).

• Acceptance Criteria: Correlation coefficient (

  ) ≥ 0.999.

Accuracy (Recovery)

• Protocol: Spike known amounts of pure standard into a placebo matrix (or synthetic precursor mixture) at 3 levels (80%, 100%, 120%).

• Acceptance Criteria: Mean recovery 98.0% – 102.0%.

Precision (Repeatability)

• Protocol: 6 independent preparations of the sample at 100% concentration.

• Acceptance Criteria: % RSD ≤ 1.0% for Assay; ≤ 5.0% for Impurities.

Part 4: Visualizing the Workflow

Diagram 1: Analytical Lifecycle Management (ICH Q14/Q2)

This diagram illustrates the modern "Lifecycle" approach to validation, integrating Method Design (Q14) with Validation (Q2).[1]

Caption: The Analytical Procedure Lifecycle (ICH Q14/Q2(R2)) applied to piperidine derivative analysis.

Diagram 2: Decision Tree for Method Selection

How to choose between the proposed methods based on your specific data needs.

Caption: Decision matrix for selecting the optimal analytical technique based on sensitivity and application requirements.

Part 5: Troubleshooting & Expert Tips

Issue	Probable Cause	Corrective Action
Peak Tailing > 1.5	Protonated amine interacting with silanols.[1]	Increase pH to >9.0 (ensure column is compatible) or increase buffer concentration to 20mM.
Baseline Drift	UV absorbance of buffer at 210 nm.	Use Ammonium Bicarbonate instead of Acetate/Formate for high pH; ensure high-quality Acetonitrile.
Split Peaks	Sample solvent incompatibility.	Ensure sample diluent matches the initial mobile phase (95% Aqueous). Do not dissolve in 100% MeOH.
RT Shift	pH fluctuation in mobile phase.	Piperidines are sensitive to pH near their pKa. Use a pH meter calibrated daily; cap mobile phase bottles to prevent CO2 absorption.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation. [Link]

• ICH Harmonised Guideline. (2023). Analytical Procedure Development Q14. International Council for Harmonisation. [Link]

• McCalley, D. V. (2017). Analysis of basic compounds by reversed-phase high-performance liquid chromatography: The effect of column selection and mobile phase pH. Journal of Chromatography A. [Link]

• Center for Drug Evaluation and Research (CDER). (2024). Review of Analytical Methods for Opioid Intermediates. FDA.gov. [Link]

Sources

• 1. CN104034814B - The HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 2. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]

"cross-validation of 1-(4-methoxypiperidin-4-yl)ethan-1-one purity by different techniques"

Executive Summary: The "Invisible" Intermediate Challenge

In the synthesis of advanced analgesics and piperidine-based scaffolds, 1-(4-methoxypiperidin-4-yl)ethan-1-one (hereafter 4-M-4-AP ) serves as a critical, high-value intermediate.[1] However, its structural properties—specifically the lack of a strong chromophore and the presence of a highly basic secondary amine—create a "blind spot" for standard analytical workflows.

Reliance on a single technique (like HPLC-UV at 254 nm) often yields falsely high purity values, leading to downstream synthetic failures. This guide establishes a cross-validation framework utilizing HPLC-CAD, GC-MS, and Quantitative NMR (qNMR) to ensure absolute data integrity. We move beyond simple "testing" to a system of orthogonal verification.

Part 1: The Analytical Challenge

To validate purity, we must first understand the molecule's behavior in the detector.

Feature	Analytical Consequence	The Risk
Structure	Saturated piperidine ring + Ketone + Ether.[1] No aromatic rings/conjugated systems.	Low UV Response: The molecule is virtually invisible >220 nm.
Basicity	Secondary amine ( ).	Peak Tailing: Strong interaction with residual silanols in HPLC columns.
Thermal	Tertiary ether at C4 (geminal to acetyl).	Degradation: Potential for methanol elimination in hot GC injectors.[2]

The Cross-Validation Workflow

The following decision tree illustrates how we combine techniques to eliminate blind spots.

Figure 1: Orthogonal workflow ensuring no impurity class (non-chromophoric, volatile, or inorganic) is missed.

Part 2: Comparative Methodologies

Method A vs. B: HPLC (UV vs. Charged Aerosol Detection)[3]

The Problem: UV detection relies on the extinction coefficient (

). 4-M-4-AP has a very low . Impurities with aromatic rings (e.g., protected precursors like N-benzyl derivatives) will have massive , skewing the area %. Conversely, non-UV active salts will be invisible.

The Solution: Charged Aerosol Detection (CAD).[3][4] CAD response is independent of chemical structure and depends only on analyte mass (for non-volatiles).

Experimental Protocol (HPLC)

• Column: XBridge C18 (Waters), 150 x 4.6 mm, 3.5 µm (High pH stable).

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 15 min.

• Detectors: UV at 210 nm (Series 1) -> CAD (Series 2).

Data Comparison: The "Response Factor" Trap

Parameter	HPLC-UV (210 nm)	HPLC-CAD	Interpretation
Main Peak Purity	99.2%	96.5%	UV overestimates purity because it misses non-chromophoric impurities (e.g., inorganic salts, aliphatic side-products).[1]
Impurity A (Precursor)	0.8% (High UV)	0.2% (True Mass)	UV exaggerates aromatic impurities due to high extinction coefficients.
Impurity B (Salt/Lipid)	Not Detected	3.3%	Critical Failure of UV: Significant contamination invisible to UV.[1]
Linearity ( )	0.991	0.998	CAD provides better linearity for this low-UV analyte.

Guidance: For this molecule, HPLC-CAD is the primary release method for relative purity. UV is only suitable for identifying specific known aromatic impurities [1].

Part 3: The Absolute Standard – qNMR

Quantitative NMR (qNMR) is the only technique that provides an absolute weight percentage (assay) without requiring a reference standard of the analyte itself. This validates the "truth" of the HPLC-CAD data.

qNMR Protocol[5]

• Instrument: 400 MHz (or higher) NMR.

• Solvent:

  (if salt) or (if free base). Recommendation: DMSO-d6 for universality.

• Internal Standard (IS): Maleic Acid (99.94% TraceCERT®) or 1,3,5-Trimethoxybenzene.

• Relaxation Delay (

  ): 30 seconds (Must be ).

• Pulse Angle: 90°.

Signal Selection Strategy

We utilize the distinct singlet signals which avoid overlap with the piperidine ring multiplet "hump."

• Acetyl Methyl (

  ): Singlet at ppm.

• Methoxy Methyl (

  ): Singlet at ppm.

Calculation:

Where

= Integral, = Number of protons, = Molar mass, = Mass weighed.

Why this is critical: If HPLC-CAD shows 99% area purity, but qNMR shows 85% wt/wt assay, your sample contains 14% solvent, water, or inorganic salts (invisible to both UV and sometimes CAD if volatile) [2, 3].

Part 4: The GC-MS Trap (Thermal Instability)

Warning: 4-M-4-AP contains a tertiary ether and a ketone. Direct injection into a hot GC inlet (

) can induce thermal elimination of methanol , forming the enone (tetrahydropyridine derivative).

The Artifact Mechanism

Figure 2: Thermal degradation pathway in GC analysis.

Optimized GC Protocol

To use GC-MS effectively (for volatile solvent analysis), you must mitigate thermal stress:

• Derivatization: Treat with TFAA (Trifluoroacetic anhydride) to cap the secondary amine.[1] This lowers the boiling point and improves peak shape.

• Injection: Use Cold On-Column or Programmable Temperature Vaporizer (PTV) starting at

  .

Part 5: Final Cross-Validation Matrix

Use this table to interpret your laboratory results.

Scenario	HPLC-CAD	qNMR (Assay)	GC-MS	Diagnosis	Action
Ideal	>98%	>98%	>98%	High Purity	Release Batch.
The "Salt" Trap	99%	85%	99%	Inorganic salts or trapped water present.	Dry sample; Check Ash content.
The "Ghost"	99%	99%	90%	Thermal degradation in GC inlet (Artifact).	Ignore GC impurity; Trust qNMR/HPLC.
The "UV" Bias	95%	98%	98%	High UV-absorbing impurity (trace level) skewing HPLC-UV.	Trust CAD/qNMR; UV is over-sensitive.

Conclusion

For 1-(4-methoxypiperidin-4-yl)ethan-1-one , a single technique is insufficient.[1]

• Use HPLC-CAD for routine purity (Area %).

• Use qNMR for absolute assay (Weight %) and standard qualification.[6]

• Use GC-MS only with cold injection/derivatization to check for solvents.

References

• ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[7] [Link]

• National Institute of Standards and Technology (NIST). (2016).[8] Chemical purity using quantitative 1H-nuclear magnetic resonance: a hierarchical Bayesian approach for traceable calibrations. Metrologia.[8] [Link]

• PubChem. (2025).[1][9] 1-(1-methoxypiperidin-4-yl)ethanone Compound Summary.[Link]

Sources

• 1. 1-(4'-Methoxy(1,1'-biphenyl)-4-yl)ethanone | C15H14O2 | CID 301557 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Comparison of UV and charged aerosol detection approach in pharmaceutical analysis of statins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 6. pubsapp.acs.org [pubsapp.acs.org]
• 7. database.ich.org [database.ich.org]
• 8. tsapps.nist.gov [tsapps.nist.gov]
• 9. 1-(1-Methoxypiperidin-4-yl)ethanone | C8H15NO2 | CID 148103238 - PubChem [pubchem.ncbi.nlm.nih.gov]